Cas no 2106530-68-9 (1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine)

• Product Name: 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine
• CAS No: 2106530-68-9
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 5966474
• PubChem ID: 165851912
• Update Time: 2025-10-28

1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine
• 2106530-68-9
• EN300-1995127

• Inchi： 1S/C14H17ClN2/c1-17-9-12(14(16)6-2-3-7-14)11-5-4-10(15)8-13(11)17/h4-5,8-9H,2-3,6-7,16H2,1H3
• InChI Key： KSCSDPBEOKOUDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C1(CCCC1)N

Computed Properties

• Exact Mass: 248.1080262g/mol
• Monoisotopic Mass: 248.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31Ų

Additional information on 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine

Comprehensive Overview of 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine (CAS No. 2106530-68-9)

The compound 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine (CAS No. 2106530-68-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its indole core, combined with a cyclopentylamine moiety, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly intrigued by its potential interactions with serotonin receptors, which are critical in treating neurological disorders. The presence of a chloro substituent at the 6-position further enhances its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry.

In recent years, the demand for novel indole derivatives has surged, driven by their versatility in addressing unmet medical needs. 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine stands out due to its balanced lipophilicity and molecular weight, which are essential for blood-brain barrier penetration. This property is particularly relevant in the context of neurodegenerative diseases, a hot topic in contemporary research. Users frequently search for terms like "indole-based therapeutics" and "small molecule modulators," reflecting the growing curiosity about such compounds. The compound's CAS No. 2106530-68-9 is often queried in databases like PubChem and Reaxys, underscoring its importance in scientific literature.

The synthesis of 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine involves multi-step organic reactions, including Fischer indole synthesis and reductive amination. These methods are well-documented but require optimization to achieve high yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are indispensable for characterizing this compound, ensuring its suitability for further studies. The compound's stability under various pH conditions and temperatures is another area of investigation, as it impacts its pharmacokinetic profile. Researchers often explore "structure-activity relationships" to refine its biological activity, a common search term in drug development circles.

Beyond its pharmaceutical potential, 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine has also piqued interest in chemical biology. Its ability to serve as a probe molecule for studying enzyme mechanisms or protein-ligand interactions is invaluable. The compound's chloroindole fragment is particularly noteworthy, as it mimics natural substrates in certain biochemical pathways. This aligns with the rising trend of "fragment-based drug design," a popular search query among chemists and biologists. Additionally, its cyclopentylamine group offers conformational rigidity, which can enhance selectivity in target binding.

From a commercial perspective, CAS No. 2106530-68-9 is available through specialized chemical suppliers, often in milligram to gram quantities. Pricing and availability are frequently searched topics, reflecting the compound's niche but growing demand. Regulatory compliance, such as REACH and GMP standards, is another critical consideration for buyers, ensuring the compound meets safety and quality benchmarks. The compound's MSDS (Material Safety Data Sheet) is also a commonly requested document, highlighting the importance of handling protocols in laboratory settings.

In conclusion, 1-(6-chloro-1-methyl-1H-indol-3-yl)cyclopentan-1-amine (CAS No. 2106530-68-9) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a subject of ongoing research, particularly in the realms of neurology and drug discovery. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and chemical probes.